Cas no 82019-04-3 (Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-)

Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- structure
82019-04-3 structure
Product name:Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
CAS No:82019-04-3
MF:C12H5Cl3O3
MW:303.525300741196
CID:723403
PubChem ID:119141

Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin-2-ol,3,7,8-trichloro-
    • 2-hydroxy-3,7,8-trichlorodibenzo-4-dioxin
    • 2-Hydroxy-3,7,8-trichlorodibenzo-p-dioxin
    • 3,7,8-trichlorodibenzo-p-dioxin-2-ol
    • DTXSID201002392
    • NS00116022
    • 82019-04-3
    • Dibenzo(b,e)(1,4)dioxin-2-ol, 3,7,8-trichloro-
    • 2-hydroxy-3,7,8-trichloro dibenzo-p-dioxine
    • 2-Hydroxy-3,7,8-trichlorodd
    • 8-OH-2,3,7-TriCDD
    • UNII-LLF5IVU6KN
    • 3,7,8-Trichlorodibenzo(b,e)(1,4)dioxin-2-ol
    • 3,7,8-trichlorooxanthren-2-ol
    • LLF5IVU6KN
    • Inchi: InChI=1S/C12H5Cl3O3/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4,16H
    • InChI Key: PMDIZNYHSROIKW-UHFFFAOYSA-N
    • SMILES: C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)O

Computed Properties

  • Exact Mass: 301.93
  • Monoisotopic Mass: 301.93
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.663
  • Boiling Point: 435.5°C at 760 mmHg
  • Flash Point: 217.2°C
  • Refractive Index: 1.68

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